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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334

This document provides essential safety and logistical information for the proper disposal of 2-
Ethoxyethanol, a common solvent in research and development settings. Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to maintain
environmental compliance. 2-Ethoxyethanol is classified as a hazardous substance due to its
flammability, toxicity, and reproductive hazards.[1]

Immediate Safety and Hazard Assessment

2-Ethoxyethanol is a colorless, flammable liquid that is harmful if swallowed and toxic if
inhaled.[1][2] It is also a known reproductive toxicant.[1][2] Before handling, all personnel must
be familiar with its associated hazards.

Key Hazards:

o Flammability: It is a combustible liquid with a flashpoint between 40-44°C (104-111°F).[1] Its
vapors can form explosive mixtures with air.[1]

o Toxicity: Exposure can cause irritation to the eyes, nose, and throat.[1]

e Reproductive Hazards: It is a known reproductive toxicant and is suspected of damaging
fertility or the unborn child.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Ethoxyethanol:
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Property Value Source
Flash Point 40-44°C (104-111°F) [1]
CAS Registry Number 110-80-5 [2]
Lower Explosive Limit 1.8% [3]
Upper Explosive Limit 14% [3]

Water Solubility

Readily soluble

[4]

OSHA TWA (8-hr) 200 ppm [5]
NIOSH TWA (10-hr) 0.5 ppm [5]
ACGIH TWA (8-hr) 5 ppm [5]

Step-by-Step Disposal Procedures

Waste Collection

o Container Preparation: Select a clean, dry, and compatible container for the waste. Before

adding any waste, affix a "Hazardous Waste" label to the container.[1]

o Waste Transfer: All transfers of 2-Ethoxyethanol waste must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[1] Carefully pour the waste into the

designated container, avoiding splashes.[1]

» Container Sealing: Once collection is complete, or the container is full, securely seal the

container. Store the sealed container in a designated hazardous waste accumulation area.[1]

Spill Management

In the event of a 2-Ethoxyethanol spill, follow these immediate steps:

o Alert Personnel: Immediately alert others in the vicinity.[1]

o Evacuate and Secure: Evacuate non-essential personnel and secure the entrance to the

affected area.[5]
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» Eliminate Ignition Sources: Extinguish all nearby ignition sources.[1][5]

« Ventilate: Ensure adequate ventilation, such as working in a fume hood or a well-ventilated
area.[1][5]

» Containment: Wearing appropriate Personal Protective Equipment (PPE), contain the spill
using an absorbent material like dry sand or earth.[1][5] Work from the outside of the spill
inward.

e Cleanup: Place all contaminated absorbent materials and other contaminated items into a
sealable container labeled as "Hazardous Waste: 2-Ethoxyethanol Debris".[1]

» Decontamination: Clean the spill area with soap and water, and dispose of all cleaning
materials as hazardous waste.[1]

e Prohibition:DO NOT wash spills into the sewer system.[5]

Disposal of Empty Containers
Empty containers that previously held 2-Ethoxyethanol must be handled as hazardous waste

until properly decontaminated.

» Triple Rinse: Under a fume hood, triple rinse the empty container with a suitable solvent
(e.g., water, if compatible with the subsequent waste stream).[1]

» Collect Rinsate: Collect all rinsate as hazardous waste in the appropriate, labeled container.

[1]
 Air Dry: Allow the rinsed container to air dry completely within the fume hood before disposal

or recycling.[1]

Final Disposal

o Licensed Collector: Dispose of the hazardous waste through a licensed collector.[6] The
waste will typically be sent to a hazardous or special waste collection point.[6]

o Regulatory Compliance: All disposal activities must be in accordance with local, regional,
national, and international regulations.[6][7] It may be necessary to dispose of 2-
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Ethoxyethanol as a HAZARDOUS WASTE; contact your state's Department of
Environmental Protection (DEP) or the regional office of the federal Environmental Protection
Agency (EPA) for specific guidance.[5]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the procedural flow for the proper disposal of 2-
Ethoxyethanol and the decision-making process for spill response.
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Figure 1. Workflow for routine disposal of 2-Ethoxyethanol waste.
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Figure 2. Logical relationship of steps for 2-Ethoxyethanol spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b086334?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Disposal_of_Ethoxymethanol_Waste.pdf
https://www.carlroth.com/medias/SDB-5127-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTcwNTV8YXBwbGljYXRpb24vcGRmfGFEZzRMMmc1TVM4NU1qQXhPRFF6TkRjd016WTJMMU5FUWw4MU1USTNYMGxGWDBWT0xuQmtaZ3wwODIwMjgxMDEyOGIyMTAzN2ZjZWMxM2NkZDkxNDc2ODMyYWVlNzZmMzc0Y2ZlOThiMDMxY2MzNThiZTM4NTZi
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/2-ethoxyethanol
https://www.canada.ca/content/dam/hc-sc/migration/hc-sc/ewh-semt/alt_formats/hecs-sesc/pdf/pubs/contaminants/psl2-lsp2/2_ethoxyethanol/2_ethoxyethanol-eng.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0839.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2ETHOXYETHANOL-CASNO-110-80-03716-EN.aspx
https://www.alphachem.ca/upload/SDS-Products%20-%20D%20-%20E/709-%202-Ethoxyethanol%20SDS.pdf
https://www.benchchem.com/product/b086334#2-ethoxyethanol-proper-disposal-procedures
https://www.benchchem.com/product/b086334#2-ethoxyethanol-proper-disposal-procedures
https://www.benchchem.com/product/b086334#2-ethoxyethanol-proper-disposal-procedures
https://www.benchchem.com/product/b086334#2-ethoxyethanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086334?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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